Cas no 792945-38-1 (<br>6-(2-furyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin e)

• Product Name: <br>6-(2-furyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin e
• CAS No: 792945-38-1
• MF: C₁₈H₁₂F₃N₃O
• MW: 343.302594184875
• CID: 3053393
• PubChem ID: 7026292
• Update Time: 2025-04-21

<br>6-(2-furyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin e Chemical and Physical Properties

Names and Identifiers

• <br>6-(2-furyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin e
• CCG-121268
• 6-(2-Furyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo(3,4-B)pyridine
• 6-(2-furyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• 663-817-7
• AK-968/43206544
• AKOS001710891
• 6-(furan-2-yl)-3-methyl-1-phenyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• STK198532
• 792945-38-1
• 6-(furan-2-yl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C18H12F3N3O/c1-11-16-13(18(19,20)21)10-14(15-8-5-9-25-15)22-17(16)24(23-11)12-6-3-2-4-7-12/h2-10H,1H3
• InChI Key： AVQMAJVGWVMHGE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CC=CO2)N=C2C=1C(C)=NN2C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 343.09324650Da
• Monoisotopic Mass: 343.09324650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.9Ų